Cas no 899935-44-5 (N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamide
• CAS No: 899935-44-5
• MF: C₂₃H₂₄BrN₃OS
• MW: 470.425163269043
• CID: 6265434
• PubChem ID: 22428708
• Update Time: 2025-05-23

N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamide
• N-(4-bromo-3-methylphenyl)-2-((3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide
• AKOS001792162
• F3168-0625
• 899935-44-5
• N-(4-bromo-3-methylphenyl)-2-[(2-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]acetamide
• N-(4-BROMO-3-METHYLPHENYL)-2-({3-PHENYL-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL}SULFANYL)ACETAMIDE

• Inchi： 1S/C23H24BrN3OS/c1-16-14-18(10-11-19(16)24)25-20(28)15-29-22-21(17-8-4-2-5-9-17)26-23(27-22)12-6-3-7-13-23/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3,(H,25,28)
• InChI Key： KCLCCFRARIOHJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(CSC1C(C2C=CC=CC=2)=NC2(CCCCC2)N=1)=O

Computed Properties

• Exact Mass: 469.08235g/mol
• Monoisotopic Mass: 469.08235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro4.5deca-1,3-dien-2-yl}sulfanyl)acetamide

N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(4-bromo-3-methylphenyl)-2-({3-phenyl-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl}sulfanyl)acetamide, identified by the CAS number 899935-44-5, is a complex organic compound with a unique structure that has garnered significant attention in recent chemical research. This compound belongs to the class of acetamides and features a spirocyclic structure, which is a rare and intriguing structural motif in organic chemistry. The presence of a bromine atom and a methyl group on the aromatic ring further adds to its complexity and potential applications in various fields.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, coupling reactions, and cyclization. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better control over the stereochemistry of such complex molecules. The spirocyclic core of the compound is particularly challenging to synthesize, requiring precise conditions to ensure proper ring formation and stability.

Recent studies have explored the pharmacological properties of N-(4-bromo-3-methylphenyl)-2-{[3-phenylspiro[decane]fused with diazine]sulfanyl}acetamide. Researchers have found that this compound exhibits potential as a modulator of certain biological pathways, particularly those involving G-protein coupled receptors (GPCRs). Its ability to interact with these receptors makes it a promising candidate for drug development in areas such as neurology and oncology.

The structural uniqueness of this compound also lends itself to applications in materials science. The spirocyclic structure contributes to its mechanical stability and thermal resistance, making it a potential candidate for advanced polymer materials. Additionally, its sulfur-containing functional group provides opportunities for cross-linking reactions, further enhancing its utility in material synthesis.

From an environmental perspective, understanding the degradation pathways of CAS No 899935-44 is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and enzymatic pathways that can break down this compound into less harmful byproducts. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, N-(4-bromo-3-methylphenyl)-2-{[3-phenylspiro[decane]fused with diazine]sulfanyl}acetamide represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its complex structure and versatile functional groups make it a valuable subject for both fundamental research and applied development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in diverse fields of study.